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Chemical Profile Comparison

The table below summarizes the basic chemical and physical properties of the two compounds.

Property 3-Aminopropanethiol
2-Aminopropanol (1-Amino-2-
propanol)

CAS Number 462-47-5 [1] 534-03-2 (S-enantiomer) [2]

Molecular Formula C3H9NS [1] C3H9NO

Molecular Weight 91.18 g/mol [1] [3] 75.11 g/mol (from formula)

Structure HS−CH2−CH2−NH2 HO−CH2−CH(NH2)−CH3

Density 0.951 g/cm³ [1] ~0.9824 g/cm³ (for 3-Amino-1-
propanol) [4]

Boiling Point 151.4°C [1] 187-188°C (for 3-Amino-1-propanol)
[4]
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Property 3-Aminopropanethiol
2-Aminopropanol (1-Amino-2-
propanol)

Toxicological Data LD50 (mouse, intraperitoneal) = 125

mg/kg [1]

Information missing

Known Biological
Activities

Information missing; data primarily from

chemical suppliers [1] [3].

Intermediate in bacterial

aminoacetone degradation pathway
[2].

Experimental Data for (S)-1-Amino-2-propanol Kinase

While direct data for 2-Aminopropanol is scarce, detailed enzymatic studies exist for its specific enantiomer,

(S)-1-amino-2-propanol, which is part of a bacterial metabolic pathway [2]. The following table shows the

kinetic parameters of the enzyme (S)-1-amino-2-propanol kinase (APK) from Mycobacterium smegmatis

[2].

Enzyme Source: Mycobacterium smegmatis MC2 155 (APKMSM0270) [2] Experimental Method: A

coupled enzyme assay. ADP produced by APK drives the conversion of phosphoenolpyruvate to pyruvate via

pyruvate kinase. Lactate dehydrogenase then reduces the pyruvate while oxidizing NADH to NAD+. The

reaction rate is measured by tracking the decrease in absorbance at 340 nm due to NADH consumption [2].

Substrate kcat (s⁻¹) Km (mM) kcat/Km (M⁻¹s⁻¹)

(S)-1-amino-2-propanol 8.7 ± 0.05 0.373 ± 0.006 2.3 × 10⁴

(R)-1-amino-2-propanol 3.2 ± 0.2 1.54 ± 0.15 2.1 × 10³

(R/S)-1-amino-2-butanol 8.8 ± 0.2 1.11 ± 0.066 7.9 × 10³

Ethanolamine 8.1 ± 0.5 193 ± 13 4.2 × 10¹

ATP 8.0 ± 0.2 0.27 ± 0.02 3.0 × 10⁴
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Bacterial Pathway for (S)-1-Amino-2-propanol

The search results describe a metabolic pathway in bacteria where (S)-1-amino-2-propanol is utilized. The

following diagram illustrates this pathway based on the characterized enzymes [2].
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（This diagram synthesizes the pathway described in the research, which involves an alcohol dehydrogenase

(APDH), a kinase (APK), and a proposed phospholyase [2].）

Guidance for Further Research
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The significant gap in available data, particularly for 3-Aminopropanethiol and direct comparative studies,

means that building a complete profile requires deeper investigation. Here are some suggestions for

obtaining more comprehensive information:

Consult Specialized Databases: Search for both compounds in scientific databases like PubChem,

ChEMBL, and the IUPAC-NIST Solubility Database to find more curated physicochemical and
potentially toxicological data.

Perform a Broad Literature Search: Use platforms like Google Scholar, PubMed, and SciFinder
with search queries such as "3-aminopropanethiol biological activity", "2-aminopropanol

metabolism", and "aminopropanethiol toxicity" to find primary research articles.
Explore Metabolic Pathways: The KEGG (Kyoto Encyclopedia of Genes and Genomes) and

MetaCyc databases are excellent resources for understanding if and how these compounds are
involved in known metabolic pathways.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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